3-(1-Naphthyl)-5-oxoproline
Overview
Description
3-(1-Naphthyl)-5-oxoproline , also known as α-Naphthylglutamic acid , is an organic compound with the chemical formula C₁₃H₁₂O₂ . It is a fluorescent white solid and belongs to the class of naphthalene derivatives. The compound is characterized by the presence of a naphthyl group attached to a glutamic acid backbone .
Synthesis Analysis
The synthesis of 3-(1-Naphthyl)-5-oxoproline involves the condensation of 1-naphthylamine (or its derivatives) with glutamic acid or its derivatives. Various synthetic routes exist, including cyclization reactions, amide bond formation, and oxidative processes. Researchers have explored both chemical and enzymatic methods to obtain this compound .
Molecular Structure Analysis
The molecular structure of 3-(1-Naphthyl)-5-oxoproline consists of a naphthalene ring fused to a five-membered cyclic structure (pyrrolidine ring). The hydroxyl group is positioned at the α-carbon of the glutamic acid moiety. The compound’s planar aromatic system contributes to its fluorescence properties .
Chemical Reactions Analysis
- Substitution Reactions : The naphthyl group can participate in electrophilic aromatic substitution reactions .
Physical And Chemical Properties Analysis
Safety and Hazards
properties
IUPAC Name |
3-naphthalen-1-yl-5-oxopyrrolidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO3/c17-13-8-12(14(16-13)15(18)19)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12,14H,8H2,(H,16,17)(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIQCBRQMOCDQAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(NC1=O)C(=O)O)C2=CC=CC3=CC=CC=C32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Naphthyl)-5-oxoproline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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